Cas no 168288-06-0 (b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®2)- (9CI))

• Product name: b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®2)- (9CI)
• CAS No: 168288-06-0
• MF: C₅₃H₈₆O₂₃
• MW: 1091.23615980148
• CID: 196531
• PubChem ID: 85092198

b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• KudzusaponinSA3
• b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mann
• 2)- (9CI)
• 2)-O-b-D-galactopyranosyl-(1&reg
• b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1&reg
• b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1(R)2)-O-b-D-galactopyranosyl-(1(R)2)- (9CI)
• Kudzusaponin SA3
• (3beta,4beta,21beta,22beta)-22-(alpha-L-Arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-beta-D-galactopyranosyl-(1-->2)-beta-D-glucopyranosiduronic acid
• 168288-06-0
• DTXSID201099161
• b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-22-(a-L-arabinopyranosyloxy)-21,23-dihydroxyolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®2)- (9CI)

• Inchi： 1S/C53H86O23/c1-21-29(57)32(60)37(65)45(70-21)74-39-33(61)31(59)25(18-54)71-46(39)75-40-35(63)34(62)38(43(67)68)73-47(40)72-28-12-13-50(5)26(51(28,6)20-55)11-14-53(8)27(50)10-9-22-23-17-48(2,3)41(66)42(49(23,4)15-16-52(22,53)7)76-44-36(64)30(58)24(56)19-69-44/h9,21,23-42,44-47,54-66H,10-20H2,1-8H3,(H,67,68)/t21-,23-,24-,25+,26+,27+,28-,29-,30-,31-,32+,33-,34-,35-,36+,37+,38-,39+,40+,41-,42+,44-,45-,46-,47+,49+,50-,51+,52+,53+/m0/s1
• InChI Key： CYENWVJHJXHASB-KRFPVIKXSA-N
• SMILES： C[C@@]12CC[C@@]3([H])[C@@]([C@@H](O[C@]4([H])O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]4O[C@]4([H])O[C@H](CO)[C@H](O)[C@H](O)[C@H]4O[C@]4([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]4O)CC[C@]3(C)[C@@]1([H])CC=C1[C@]3([H])CC(C)(C)[C@@H](O)[C@@H](O[C@]4([H])OC[C@H](O)[C@H](O)[C@H]4O)[C@]3(C)CC[C@@]21C)(C)CO

Computed Properties

• Exact Mass: 1090.55598899g/mol
• Monoisotopic Mass: 1090.55598899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 76
• Rotatable Bond Count: 11
• Complexity: 2120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 374Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins